Cas no 2639425-58-2 (3-Methyl-5-(trifluoromethyl)thiophen-2-amine)

• Product Name: 3-Methyl-5-(trifluoromethyl)thiophen-2-amine
• CAS No: 2639425-58-2
• MF: C₆H₆F₃NS
• MW: 181.178750514984
• MDL: MFCD33549495
• CID: 5641798
• PubChem ID: 155971153
• Update Time: 2025-10-31

3-Methyl-5-(trifluoromethyl)thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(trifluoromethyl)thiophen-2-amine
• 2639425-58-2
• EN300-27778968
• 3-Methyl-5-(trifluoromethyl)thiophen-2-amine

• MDL： MFCD33549495
• Inchi： 1S/C6H6F3NS/c1-3-2-4(6(7,8)9)11-5(3)10/h2H,10H2,1H3
• InChI Key： NZJGBCNPZWVQCU-UHFFFAOYSA-N
• SMILES： S1C(=C(C)C=C1C(F)(F)F)N

Computed Properties

• Exact Mass: 181.01730486g/mol
• Monoisotopic Mass: 181.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-Methyl-5-(trifluoromethyl)thiophen-2-amine

Comprehensive Overview of 3-Methyl-5-(trifluoromethyl)thiophen-2-amine (CAS No. 2639425-58-2): Properties, Applications, and Industry Trends

3-Methyl-5-(trifluoromethyl)thiophen-2-amine (CAS No. 2639425-58-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiophene ring with a trifluoromethyl group and an amine functionality, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2639425-58-2 ensures precise identification in regulatory and commercial contexts, while its systematic name reflects its methyl-substituted thiophene core.

Recent interest in fluorinated compounds like 3-Methyl-5-(trifluoromethyl)thiophen-2-amine has surged due to their enhanced metabolic stability and lipophilicity, critical for drug design. Researchers frequently search for "trifluoromethyl thiophene derivatives" or "amine-functionalized heterocycles" to explore applications in kinase inhibitors or antimicrobial agents. The compound’s electron-withdrawing trifluoromethyl group also aligns with trends in crop protection chemicals, addressing demands for eco-friendly pest control solutions.

From a synthetic perspective, CAS 2639425-58-2 serves as a building block for small-molecule libraries in high-throughput screening. Its thiophene-amine scaffold is pivotal in designing PET radiotracers for neurological studies, a hot topic in precision medicine. Analytical techniques like HPLC and NMR confirm its purity (>98%), while computational studies predict its reactivity in Suzuki-Miyaura couplings—a frequent query among chemists optimizing cross-coupling reactions.

Environmental and regulatory considerations for 3-Methyl-5-(trifluoromethyl)thiophen-2-amine emphasize biodegradability assessments, reflecting broader industry shifts toward green chemistry. Suppliers often highlight its compatibility with continuous flow synthesis, a scalable and waste-reducing method trending in API manufacturing. As patent filings involving thiophene amines rise, this compound’s role in intellectual property landscapes becomes increasingly relevant for R&D strategists.

In summary, 3-Methyl-5-(trifluoromethyl)thiophen-2-amine (CAS No. 2639425-58-2) exemplifies innovation at the intersection of medicinal chemistry and material science. Its adaptability to structure-activity relationship (SAR) studies and alignment with sustainable synthesis goals ensure its prominence in scientific discourse and industrial applications.